A three-component reaction of cyclobutanone oxime esters, sulfur dioxide and N-alkyl-N-methacryloyl benzamides†
Organic & Biomolecular Chemistry Pub Date: 2023-11-06 DOI: 10.1039/D3OB01439H
Abstract
A three-component reaction of cyclobutanone oxime esters, DABCO·(SO2)2 and N-alkyl-N-methacryloyl benzamides is described. This reaction proceeds without the addition of any oxidant or transition metal, affording sulfonyl-containing isoquinoline-1,3-(2H,4H)-diones in moderate to good yields. Various functional groups are tolerated well in this transformation. Mechanistic studies suggest that a radical pathway is involved, including β-scission, sulfur dioxide insertion, and intramolecular cyclization processes.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 121343-59-7
